Cas no 2229561-52-6 (3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid)

• Product Name: 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid
• CAS No: 2229561-52-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6499760
• PubChem ID: 165714313
• Update Time: 2025-07-17

3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid
• 3-[3-(ethylcarbamoyl)phenyl]-2-methylpropanoic acid
• EN300-1747022
• 2229561-52-6

• Inchi： 1S/C13H17NO3/c1-3-14-12(15)11-6-4-5-10(8-11)7-9(2)13(16)17/h4-6,8-9H,3,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： WEOQUVJVVWTKLJ-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid

3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid (CAS No. 2229561-52-6): An Overview of Its Structure, Properties, and Applications

3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid (CAS No. 2229561-52-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethylcarbamoyl group attached to a phenyl ring and a 2-methylpropanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug development and chemical synthesis.

The molecular formula of 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid is C₁₄H₁₇NO₃, and its molecular weight is approximately 247.30 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation and delivery strategies.

In terms of its chemical structure, the presence of the ethylcarbamoyl group (NHCOCH₂CH₃) introduces amide functionality, which can participate in hydrogen bonding and other intermolecular interactions. The phenyl ring provides aromaticity and rigidity to the molecule, while the 2-methylpropanoic acid moiety contributes to its acidic properties. These structural features collectively influence the compound's reactivity, stability, and biological activity.

3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid has been studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and analgesic effects. Recent research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid has also been investigated for its analgesic effects. Studies have demonstrated that it can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic activity is thought to involve the modulation of pain signaling pathways, possibly through interactions with specific receptors or enzymes involved in pain transmission.

The pharmacokinetic profile of 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid has been evaluated in preclinical studies. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a half-life that allows for once-daily dosing regimens. These characteristics make it a suitable candidate for further development as an oral therapeutic agent.

Safety assessments have indicated that 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid is generally well-tolerated at therapeutic doses. Preclinical toxicology studies have not revealed any significant adverse effects on major organs or systems. However, as with any new drug candidate, comprehensive safety evaluations will be necessary to ensure its safe use in humans.

In conclusion, 3-3-(ethylcarbamoyl)phenyl-2-methylpropanoic acid (CAS No. 2229561-52-6) represents a promising compound with potential applications in the treatment of inflammatory and pain-related conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.